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Compound of Interest

Compound Name:
6-(1-methyl-1H-pyrazol-4-

yl)pyridin-3-ol

CAS No.: 1256371-63-7

Cat. No.: B1427086

Get Quote

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Perspective: Senior Application Scientist

Pharmacophore Rationale: The Pyrazole-Pyridinol
Axis
In modern drug discovery, the fusion of pyrazole and pyridinol (or pyridine) rings creates a

privileged molecular scaffold capable of traversing diverse biological landscapes. As an

application scientist, I evaluate this structural motif based on its exceptional hydrogen-bonding

dynamics and electronic tunability.

The pyridinol ring serves as a robust hydrogen bond acceptor/donor system, anchoring the

molecule within polar pockets of target proteins (such as the ATP-binding hinge region of

kinases). Conversely, the pyrazole moiety offers multiple vectors for substitution (N1, C3, C4,

C5), allowing medicinal chemists to fine-tune lipophilicity, steric bulk, and metabolic stability.

This synergistic architecture prevents rapid enzymatic degradation while ensuring high-affinity
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target engagement, making pyrazole-substituted pyridinols highly effective against oncological,

neurological, and infectious disease targets[1].

Target-Specific Biological Activities
The biological efficacy of these derivatives is heavily dependent on their substitution patterns.

Recent high-throughput screening and rational drug design campaigns have highlighted three

primary therapeutic domains:

Oncology (Kinase Inhibition): Pyrazolyl pyridine conjugates have demonstrated profound

cytotoxicity against HepG2 liver cancer cells. By acting as highly selective PIM-1 kinase

inhibitors, these compounds prevent the phosphorylation of pro-apoptotic proteins, thereby

triggering caspase-mediated cell death[2].

Neurology (Enzyme Inhibition): Specific 4-(1-pyrazolyl)pyridine derivatives have been

identified as potent, single-digit nanomolar inhibitors of Cholesterol 24-Hydroxylase

(CH24H), a critical target for neurodegenerative diseases[3].

Infectious Disease (Antimicrobial & DHFR Inhibition): 3-substituted-pyrazolo[3,4-b]pyridines

exhibit dual-action capabilities, disrupting bacterial cell wall synthesis and inhibiting

Dihydrofolate Reductase (DHFR) in methicillin-resistant Staphylococcus aureus (MRSA) and

various fungal strains[4].

Quantitative Data Summary
The following table synthesizes the critical quantitative metrics (IC50 and MIC) for leading

pyrazole-pyridine/pyridinol derivatives:
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Compound Class /
Derivative

Primary Target
Key Biological
Activity

Reference

Pyrazolyl Pyridine

(Compound 9)

PIM-1 Kinase (HepG2

Cells)

IC50 = 20.4 nM

(Kinase); 0.18 μM

(Cytotoxicity)

2[2]

4-(4-methyl-1-

pyrazolyl)pyridine

Cholesterol 24-

Hydroxylase (CH24H)
IC50 = 8.5 nM 3[3]

3-substituted-

pyrazolo[3,4-

b]pyridines

Dihydrofolate

Reductase (DHFR)
IC50 = 0.72 - 1.09 μM 4[4]

3-substituted-

pyrazolo[3,4-

b]pyridines

MRSA & Fungal

Strains
MIC = 2 - 32 μg/mL 4[4]

Mechanistic Pathways & Signaling
To understand the oncological efficacy of these compounds, we must map their intervention

within cellular signaling cascades. Pyrazole-pyridinol derivatives act as competitive ATP-site

inhibitors of PIM-1. By neutralizing PIM-1, the unphosphorylated BAD protein is free to bind

and inhibit the anti-apoptotic Bcl-2 complex, ultimately triggering Cytochrome C release and

caspase-driven apoptosis.

Pyrazole-Pyridinol PIM-1 Kinase Inhibits BAD Protein
(Unphosphorylated)

 Prevents
Phosphorylation Bcl-2 Complex Binds & Inhibits Cytochrome C Triggers Release Apoptosis Activates Caspases

Click to download full resolution via product page

Fig 1: Mechanism of pyrazole-pyridinol derivatives inducing apoptosis via PIM-1 kinase

inhibition.

Experimental Methodologies: Self-Validating
Protocols
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A rigorous biological evaluation requires assay architectures that inherently flag false positives

or systemic errors. Below are the field-proven, self-validating protocols used to generate the

data discussed above.

Protocol 1: In Vitro PIM-1 Kinase Inhibition Assay (TR-
FRET)
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is prioritized over

standard luminescence assays because the time delay (e.g., 50 µs) before measurement

allows short-lived background fluorescence—often emitted by conjugated pyrazole

heterocycles—to decay. This causality directly prevents false-positive inhibition readings.

Step 1: Reagent Preparation: Prepare recombinant human PIM-1 kinase, ULight-labeled

peptide substrate, and a Europium (Eu)-labeled anti-phospho antibody in assay buffer (50

mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Tween-20).

Step 2: Compound Titration: Dispense pyrazole-pyridinol derivatives in a 10-point, 3-fold

serial dilution into a 384-well plate. Crucial: Maintain final DMSO concentration strictly at 1%

to prevent solvent-induced protein denaturation.

Step 3: Co-Incubation: Add PIM-1 kinase and incubate for 15 minutes at room temperature.

Initiate the reaction by adding ATP at exactly its predetermined Km​value. Causality: Running

the assay at the ATP Km​ensures that competitive inhibitors are accurately assessed without

being outcompeted by artificially high ATP concentrations.

Step 4: Detection & Self-Validation: Stop the reaction using EDTA after 60 minutes. Add the

Eu-antibody and read the TR-FRET signal (Ex: 320 nm, Em: 665 nm).

Validation Check: The assay is only valid if the calculated Z'-factor is > 0.5. Staurosporine

must be run in parallel as a positive control, yielding an IC50 within 0.5 logs of its historical

average (approx. 16.7 nM)[2].

Protocol 2: Broth Microdilution MIC Assay for
Antimicrobial Screening
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To evaluate the antimicrobial and DHFR-inhibitory properties[4], a standardized broth

microdilution workflow is utilized.

1. Compound Dilution
(<1% DMSO)

3. Co-Incubation
(37°C, 18-24h)

2. Inoculum Prep
(0.5 MacFarland)

4. OD Measurement
(600nm)

5. Self-Validation
(Controls Check)

 Confirms MIC

Click to download full resolution via product page

Fig 2: Standardized self-validating workflow for determining Minimum Inhibitory Concentration

(MIC).

Step 1: Compound Dilution: Prepare serial two-fold dilutions of the pyrazole-pyridinol

compounds in Mueller-Hinton Broth (MHB) across a 96-well microtiter plate.

Step 2: Inoculum Standardization: Prepare a bacterial suspension (e.g., MRSA) and adjust

the turbidity to a 0.5 McFarland standard. Causality: This exact standardization yields

approximately 1.5×108 CFU/mL. If the inoculum is too dense, the MIC will be artificially

inflated (the "inoculum effect"); if too sparse, false positives for drug efficacy will occur.

Step 3: Incubation & Reading: Dilute the suspension 1:150 in MHB and add to the compound

wells (final concentration 5×105 CFU/mL). Incubate at 37°C for 18–24 hours. Measure

Optical Density (OD) at 600 nm.
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Step 4: Self-Validation: The system validates itself through internal controls. The Growth

Control well (broth + bacteria, no drug) must show visible turbidity (OD > 0.3). The Sterility

Control well (broth only) must remain optically clear. Gentamicin is run as a positive control;

if its MIC deviates from CLSI guidelines, the entire plate is discarded.

Conclusion
The biological activity of pyrazole-substituted pyridinols represents a masterclass in

pharmacophore hybridization. By leveraging the hydrogen-bonding capacity of the pyridinol

ring and the steric tunability of the pyrazole moiety, researchers can selectively target complex

biological mechanisms—from PIM-1 kinase-driven apoptosis in oncology to DHFR inhibition in

resistant bacterial strains. Moving forward, the integration of these scaffolds with targeted

protein degradation (PROTACs) holds immense potential for the next generation of

therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

